Cas no 113626-30-5 (5-Benzyloxytryptophan)
5-Benzyloxytryptophan structure
Product Name:5-Benzyloxytryptophan
CAS No:113626-30-5
MF:C18H18N2O3
MW:310.347124576569
CID:2858360
Update Time:2023-08-09
5-Benzyloxytryptophan Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzyloxytryptophan
- 5-Benzyloxy-L-tryptophan
- (2S)-2-amino-3-(5-phenylmethoxy-1H-indol-3-yl)propanoic acid
- 2-azaniumyl-3-(5-phenylmethoxy-1H-indol-3-yl)propanoate
- L-Tryptophan, 5-(phenylmethoxy)-
- (S)-2-Amino-3-(5-(benzyloxy)-1H-indol-3-yl)propanoic acid
-
- Inchi: 1S/C18H18N2O3/c19-16(18(21)22)8-13-10-20-17-7-6-14(9-15(13)17)23-11-12-4-2-1-3-5-12/h1-7,9-10,16,20H,8,11,19H2,(H,21,22)/t16-/m0/s1
- InChI Key: DFGNDJBYANKHIO-INIZCTEOSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C(=CN2)C[C@@H](C(=O)O)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 398
- XLogP3: 0.7
- Topological Polar Surface Area: 88.3
5-Benzyloxytryptophan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR0009UV-250mg |
L-Tryptophan, 5-(phenylmethoxy)- |
113626-30-5 | 97% | 250mg |
$218.00 | 2025-02-11 | |
| Aaron | AR0009UV-500mg |
L-Tryptophan, 5-(phenylmethoxy)- |
113626-30-5 | 97% | 500mg |
$327.00 | 2025-02-11 | |
| Aaron | AR0009UV-1g |
L-Tryptophan, 5-(phenylmethoxy)- |
113626-30-5 | 97% | 1g |
$491.00 | 2025-02-11 | |
| 1PlusChem | 1P0009MJ-250mg |
L-Tryptophan, 5-(phenylmethoxy)- |
113626-30-5 | 97% | 250mg |
$195.00 | 2023-12-26 | |
| 1PlusChem | 1P0009MJ-500mg |
L-Tryptophan, 5-(phenylmethoxy)- |
113626-30-5 | 97% | 500mg |
$285.00 | 2023-12-26 | |
| 1PlusChem | 1P0009MJ-1g |
L-Tryptophan, 5-(phenylmethoxy)- |
113626-30-5 | 97% | 1g |
$433.00 | 2023-12-26 | |
| Advanced ChemBlocks | P42577-250mg |
5-Benzyloxy-L-tryptophan |
113626-30-5 | 95% | 250mg |
$270 | 2024-05-20 | |
| Advanced ChemBlocks | P42577-1g |
5-Benzyloxy-L-tryptophan |
113626-30-5 | 95% | 1g |
$625 | 2024-05-20 | |
| Advanced ChemBlocks | P42577-5g |
5-Benzyloxy-L-tryptophan |
113626-30-5 | 95% | 5g |
$1875 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580129-1g |
(S)-2-amino-3-(5-(benzyloxy)-1H-indol-3-yl)propanoic acid |
113626-30-5 | 98% | 1g |
¥6795.00 | 2024-08-09 |
5-Benzyloxytryptophan Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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